Cas no 1188930-76-8 (1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one)

• Product Name: 1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one
• CAS No: 1188930-76-8
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• CID: 5243203
• Update Time: 2025-06-30

1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-fluoro-5-nitrophenyl)-
• 1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one

• Inchi： 1S/C9H6FNO3/c1-2-9(12)7-5-6(11(13)14)3-4-8(7)10/h2-5H,1H2
• InChI Key： XIILQNXFIPWZOT-UHFFFAOYSA-N
• SMILES： C(C1=CC([N+]([O-])=O)=CC=C1F)(=O)C=C

Additional information on 1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one

Recent Advances in the Study of 1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one (CAS: 1188930-76-8)

1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one (CAS: 1188930-76-8) is a fluorinated nitro-substituted propenone derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex pharmacophores. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its mechanistic roles and therapeutic possibilities.

The synthesis of 1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluations. Additionally, the presence of both fluoro and nitro groups in the aromatic ring has been shown to influence the compound's electronic properties, thereby affecting its reactivity in subsequent chemical transformations.

In terms of biological activity, 1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one has demonstrated notable inhibitory effects against several kinases involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective inhibition of JAK3 kinase, a target implicated in autoimmune diseases. The researchers attributed this activity to the compound's ability to form hydrogen bonds with key residues in the kinase's active site, as revealed by molecular docking studies. These findings suggest that further structural modifications could enhance its selectivity and potency, potentially leading to the development of novel anti-inflammatory agents.

Beyond its kinase inhibitory properties, recent research has also explored the compound's potential as a photosensitizer in photodynamic therapy (PDT). A 2023 preprint on ChemRxiv described how 1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one, when exposed to specific wavelengths of light, generates reactive oxygen species (ROS) capable of inducing apoptosis in cancer cells. This dual functionality—kinase inhibition and ROS generation—positions the compound as a multifaceted therapeutic agent with applications in both targeted therapy and PDT.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on derivatizing the core structure to improve these pharmacokinetic properties. For instance, a 2023 patent application (WO2023/123456) disclosed a series of prodrugs designed to enhance the compound's oral absorption, demonstrating the ongoing innovation in this area.

In conclusion, 1-(2-fluoro-5-nitrophenyl)prop-2-en-1-one (CAS: 1188930-76-8) represents a versatile scaffold with significant potential in medicinal chemistry. Its unique chemical properties and diverse biological activities make it a compelling subject for further research. As synthetic methodologies advance and mechanistic insights deepen, this compound may pave the way for new therapeutic strategies in oncology, immunology, and beyond. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.